

Maribavir-d6 CAS number and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest		
Compound Name:	Maribavir-d6	
Cat. No.:	B12384612	Get Quote

An In-depth Technical Guide to Maribavir-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of **Maribavir-d6**, a deuterated analog of the antiviral agent Maribavir. The document details its chemical properties, mechanism of action, and relevant experimental methodologies, designed for professionals in the fields of virology, pharmacology, and drug development.

Quantitative Data Summary

The following table summarizes the key quantitative data for Maribavir and its deuterated form, **Maribavir-d6**.

Property	Maribavir	Maribavir-d6
CAS Number	176161-24-3[1][2]	Not explicitly available; the CAS for the unlabeled compound is typically used.
Molecular Formula	C15H19Cl2N3O4[3][4]	C15H13D6Cl2N3O4
Molecular Weight	376.24 g/mol [2]	382.27 g/mol

Mechanism of Action








Maribavir is a potent and selective inhibitor of the human cytomegalovirus (CMV) pUL97 protein kinase. Its antiviral activity is achieved through competitive inhibition at the ATP binding site of the pUL97 enzyme. This inhibition prevents the phosphorylation of pUL97 substrates, which are crucial for several stages of the viral replication cycle.

The primary downstream effects of pUL97 inhibition by Maribavir include:


- Inhibition of CMV DNA Replication: By preventing the necessary phosphorylation events,
 Maribavir disrupts the replication of the viral genome.
- Inhibition of Viral Encapsidation: The assembly of new viral capsids is impaired.
- Inhibition of Nuclear Egress: The departure of newly formed viral capsids from the host cell nucleus is blocked.

Importantly, Maribavir's mechanism of action is distinct from that of other anti-CMV drugs that target the viral DNA polymerase. This allows Maribavir to be active against CMV strains that have developed resistance to agents like ganciclovir and foscarnet. However, it is worth noting that because ganciclovir and valganciclovir require initial phosphorylation by pUL97 to become active, co-administration with Maribavir can antagonize their antiviral effects.









Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.



References

- 1. Maribavir | C15H19Cl2N3O4 | CID 471161 PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. medchemexpress.com [medchemexpress.com]
- 3. accessdata.fda.gov [accessdata.fda.gov]
- 4. accessdata.fda.gov [accessdata.fda.gov]
- To cite this document: BenchChem. [Maribavir-d6 CAS number and molecular weight].
 BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b12384612#maribavir-d6-cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com